Cas no 2237235-30-0 (methyl 5-oxa-2,6-diazaspiro3.4oct-6-ene-7-carboxylate hydrochloride)

• Product Name: methyl 5-oxa-2,6-diazaspiro3.4oct-6-ene-7-carboxylate hydrochloride
• CAS No: 2237235-30-0
• MF: C₇H₁₁ClN₂O₃
• MW: 206.626840829849
• CID: 5876323
• PubChem ID: 137964198
• Update Time: 2025-06-08

methyl 5-oxa-2,6-diazaspiro3.4oct-6-ene-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5-oxa-2,6-diazaspiro3.4oct-6-ene-7-carboxylate hydrochloride
• methyl 5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylate hydrochloride
• 2237235-30-0
• Methyl 5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylate;hydrochloride
• EN300-1720451

• Inchi： 1S/C7H10N2O3.ClH/c1-11-6(10)5-2-7(12-9-5)3-8-4-7;/h8H,2-4H2,1H3;1H
• InChI Key： WPOVCPWSLJMXKN-UHFFFAOYSA-N
• SMILES： Cl.O1C2(CC(C(=O)OC)=N1)CNC2

Computed Properties

• Exact Mass: 206.0458199g/mol
• Monoisotopic Mass: 206.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9Ų

Additional information on methyl 5-oxa-2,6-diazaspiro3.4oct-6-ene-7-carboxylate hydrochloride

Comprehensive Analysis of Methyl 5-Oxa-2,6-Diazaspiro[3.4]Oct-6-Ene-7-Carboxylate Hydrochloride (CAS No. 2237235-30-0)

In the rapidly evolving field of pharmaceutical chemistry, methyl 5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylate hydrochloride (CAS No. 2237235-30-0) has emerged as a compound of significant interest. This spirocyclic derivative is gaining attention due to its unique structural features and potential applications in drug discovery. Researchers are particularly intrigued by its spiro[3.4]octane core, which offers a three-dimensional complexity that can enhance binding affinity and selectivity in biological systems.

The compound's 5-oxa-2,6-diazaspiro scaffold represents an innovative approach to addressing challenges in medicinal chemistry, such as improving metabolic stability and bioavailability. Recent studies have highlighted the importance of spirocyclic compounds in developing novel therapeutics, especially in areas like kinase inhibition and GPCR modulation. With the growing demand for privileged structures in drug design, 2237235-30-0 presents exciting opportunities for lead optimization.

From a synthetic perspective, the methyl carboxylate hydrochloride form of this compound offers excellent solubility properties, making it particularly valuable for preclinical studies. The pharmaceutical industry is actively exploring spirocyclic building blocks like this one to overcome the limitations of flat, aromatic systems in traditional drug candidates. This aligns perfectly with current trends in three-dimensional fragment-based drug discovery, where researchers seek to expand chemical space beyond conventional frameworks.

Analytical characterization of methyl 5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylate hydrochloride reveals interesting physicochemical properties that warrant further investigation. The compound's hydrogen bond acceptor/donor count and rotatable bond characteristics suggest favorable drug-like properties, addressing common concerns about molecular obesity in modern drug development. These features make it particularly relevant to current discussions about beyond Rule of Five (bRo5) compounds and their potential in targeting challenging biological pathways.

The scientific community has shown growing interest in 2237235-30-0 as evidenced by increasing patent activity and publication records. This compound exemplifies the shift toward saturated heterocycles in medicinal chemistry, which offer improved safety profiles compared to their aromatic counterparts. Its structural novelty positions it as a valuable tool for studying molecular recognition phenomena and exploring new mechanisms of action in various disease areas.

In the context of green chemistry initiatives, the synthesis of methyl 5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylate hydrochloride presents opportunities for developing more sustainable routes to complex scaffolds. Researchers are investigating atom-economical methods for constructing such spirocyclic systems, reflecting the pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency.

As the field of computational chemistry advances, compounds like 2237235-30-0 serve as excellent case studies for molecular docking and virtual screening approaches. The three-dimensional nature of this spirocyclic system challenges traditional computational models, pushing the boundaries of structure-based drug design methodologies. This has led to interesting discussions about the compound's potential in addressing undruggable targets through novel binding modes.

The growing body of research surrounding spirocyclic compounds suggests that methyl 5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylate hydrochloride may play an important role in future therapeutic development. Its unique combination of structural complexity and drug-like properties makes it particularly valuable in the current landscape of pharmaceutical innovation, where researchers seek to balance molecular sophistication with developability criteria.